Cas no 2757900-65-3 (6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid)

• Product Name: 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid
• CAS No: 2757900-65-3
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5562611
• PubChem ID: 165998740
• Update Time: 2025-10-29

6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid
• EN300-37101909
• 2757900-65-3
• 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid

• Inchi： 1S/C13H19NO4/c1-2-7-18-11(17)14-13-6-4-3-5-12(8-13,9-13)10(15)16/h2H,1,3-9H2,(H,14,17)(H,15,16)
• InChI Key： INRYLMRVGADBEM-UHFFFAOYSA-N
• SMILES： OC(C12CCCCC(C1)(C2)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid

6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid (CAS No. 2757900-65-3): A Comprehensive Overview

In the rapidly evolving field of organic chemistry and pharmaceutical research, 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid (CAS No. 2757900-65-3) has emerged as a compound of significant interest. This bicyclic derivative, characterized by its unique structural features, offers a wide range of potential applications in drug discovery, material science, and specialty chemical synthesis. Researchers and industry professionals are increasingly focusing on this molecule due to its versatile reactivity and potential as a building block for more complex structures.

The bicyclo[4.1.1]octane core structure of this compound represents an intriguing scaffold in medicinal chemistry. Its constrained geometry and three-dimensional character make it particularly valuable for addressing challenges in molecular recognition and bioactivity optimization. The presence of both carboxylic acid and allyloxycarbonyl-protected amino functionalities at positions 1 and 6 respectively provides multiple handles for further chemical modification, enabling the creation of diverse derivatives with tailored properties.

Recent trends in pharmaceutical research highlight a growing demand for novel sp3-rich scaffolds that can improve drug-like properties while maintaining structural diversity. In this context, 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid offers distinct advantages. The compound's three-dimensional architecture may help address common issues in drug development such as solubility, metabolic stability, and target engagement. These characteristics align well with current industry priorities in developing next-generation therapeutics with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the allyloxycarbonyl (Alloc) protecting group in this molecule provides strategic advantages. This protecting group is well-known for its orthogonal deprotection characteristics, allowing selective removal under mild conditions in the presence of other functional groups. The combination of this feature with the bicyclo[4.1.1]octane framework creates opportunities for controlled, sequential functionalization – a property highly valued in complex molecule synthesis and combinatorial chemistry approaches.

The physicochemical properties of 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid contribute to its growing popularity in research applications. The compound typically presents as a white to off-white crystalline solid under standard conditions, with moderate solubility in common organic solvents. These characteristics facilitate its handling and purification in laboratory settings. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and quantify this material, ensuring high purity standards for research applications.

In the context of green chemistry initiatives, the synthetic routes to access 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid have evolved to incorporate more sustainable practices. Recent advancements have focused on optimizing reaction conditions to minimize waste generation, reduce energy consumption, and employ environmentally benign solvents where possible. These developments align with the pharmaceutical industry's increasing emphasis on sustainable manufacturing processes and reduced environmental impact.

The potential applications of this compound extend beyond pharmaceutical research. Materials scientists have explored its utility as a monomer or crosslinking agent in specialty polymer systems. The allyloxycarbonyl group can participate in various polymerization mechanisms, while the bicyclic structure may impart desirable mechanical or thermal properties to the resulting materials. These characteristics have sparked interest in developing novel polymeric materials with tailored performance characteristics for advanced applications.

Quality control and regulatory compliance are critical considerations for researchers working with 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid. Reputable suppliers provide comprehensive analytical data, including certificates of analysis (CoA) that detail purity, impurities profile, and other critical quality attributes. Proper storage conditions – typically cool, dry environments protected from light – help maintain the compound's stability over extended periods.

As research into this compound continues, new synthetic methodologies and applications are likely to emerge. The unique combination of structural features in 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid positions it as a valuable tool for addressing current challenges in multiple scientific disciplines. Its versatility and potential for further functionalization make it particularly attractive for innovation in drug discovery, materials science, and chemical biology.

The growing body of literature surrounding bicyclo[4.1.1]octane derivatives suggests expanding opportunities for this chemical class. Researchers investigating structure-activity relationships, molecular recognition, or novel material properties frequently turn to such constrained systems to probe fundamental questions or develop practical solutions. The presence of both protected amino and carboxylic acid functionalities in this particular derivative enhances its utility as a versatile intermediate in these explorations.

Looking ahead, the development of 6-{[(Prop-2-en-1-yloxy)carbonyl]amino}bicyclo[4.1.1]octane-1-carboxylic acid derivatives with enhanced properties or specialized functions represents an active area of investigation. Computational chemistry and molecular modeling approaches are increasingly being employed to predict and optimize the behavior of such compounds, accelerating the discovery process. These interdisciplinary efforts underscore the compound's relevance in contemporary chemical research and its potential to contribute to significant scientific advancements.